Cas no 79852-13-4 (1,3-Benzenediol,4-(7-hydroxy-2H-1-benzopyran-3-yl)-)

• Product Name: 1,3-Benzenediol,4-(7-hydroxy-2H-1-benzopyran-3-yl)-
• CAS No: 79852-13-4
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 579351
• Update Time: 2024-03-01

1,3-Benzenediol,4-(7-hydroxy-2H-1-benzopyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,4-(7-hydroxy-2H-1-benzopyran-3-yl)-
• Haginin D
• 1,3-Benzenediol, 4-(7-hydroxy-2H-1-benzopyran-3-yl)-
• 7,2',4'-Trihydroxyisoflavene

• Inchi： 1S/C15H12O4/c16-11-3-4-13(14(18)6-11)10-5-9-1-2-12(17)7-15(9)19-8-10/h1-7,16-18H,8H2
• InChI Key： IHOXLUDKLLDPHW-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2=CC3=CC=C(O)C=C3OC2)C(O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• XLogP3: 1.298

Experimental Properties

• Density: 1.439±0.06 g/cm3(Predicted)
• Melting Point: 181-186 °C
• Boiling Point: 524.0±50.0 °C(Predicted)
• pka: 9.48±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids